Cas no 1805462-82-1 (3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic acid
• CAS No: 1805462-82-1
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4895538
• Update Time: 2025-05-22

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-3-5(15-2)12-7(9(13)14)6(4)8(10)11/h3,8H,1-2H3,(H,13,14)
• InChI Key： BPJMEIAXKZITGH-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=CC=1C)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic acid

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1805462-82-1, known as 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic Acid, is a fascinating molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine carboxylic acids, which are widely studied for their diverse biological activities and chemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it a subject of interest for researchers worldwide.

3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic Acid exhibits a unique combination of functional groups, including a difluoromethyl group, a methoxy group, and a methyl group attached to the pyridine ring. These substituents contribute to its distinct chemical properties and biological activities. The presence of the carboxylic acid group further enhances its versatility, allowing for various modifications and applications in drug design and material science.

Recent studies have highlighted the potential of this compound as a HAT (Histone Acetyltransferase) inhibitor, which is crucial in epigenetic regulation and cancer therapy. Researchers have demonstrated that 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic Acid can modulate histone acetylation levels, making it a promising candidate for developing novel anti-cancer drugs. Furthermore, its ability to inhibit specific enzymes involved in cellular signaling pathways has been explored in preclinical models, showing encouraging results.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The methoxy and difluoromethyl groups are known to enhance the stability and bioavailability of agrochemicals, making this compound a potential candidate for developing environmentally friendly pesticides. Recent research has focused on its ability to inhibit key enzymes in plant pathogens, offering a sustainable approach to crop protection.

The synthesis of 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic Acid involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly improved the yield and purity of this compound. These advancements have not only facilitated large-scale production but also opened new avenues for exploring its applications in various industries.

From an environmental perspective, the degradation pathways of this compound have been extensively studied to assess its ecological impact. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. This characteristic makes it an attractive option for eco-friendly formulations in both pharmaceuticals and agrochemicals.

In conclusion, 3-(Difluoromethyl)-6-methoxy-4-methylpyridine-2-carboxylic Acid (CAS No. 1805462-82-1) is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key player in the development of innovative therapeutic agents and sustainable agrochemicals. Continued research into its biological mechanisms and environmental impact will undoubtedly unlock further opportunities for this intriguing molecule.